Cas no 51536-25-5 (3-Thiopheneacetic acid,a-cyclohexyl-, ethyl ester)

3-Thiopheneacetic acid,a-cyclohexyl-, ethyl ester structure
51536-25-5 structure
Product Name:3-Thiopheneacetic acid,a-cyclohexyl-, ethyl ester
CAS No:51536-25-5
MF:C14H20O2S
MW:252.372403144836
CID:377634
PubChem ID:103489
Update Time:2025-04-19

3-Thiopheneacetic acid,a-cyclohexyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Thiopheneacetic acid,a-cyclohexyl-, ethyl ester
    • ethyl 2-cyclohexyl-2-thiophen-3-ylacetate
    • ethyl cyclohexyl-3-thienylacetate
    • ethyl cyclohexyl(thiophen-3-yl)acetate
    • 51536-25-5
    • DTXSID70965859
    • SCHEMBL11366829
    • EINECS 257-258-4
    • NS00057090
    • Inchi: 1S/C14H20O2S/c1-2-16-14(15)13(12-8-9-17-10-12)11-6-4-3-5-7-11/h8-11,13H,2-7H2,1H3
    • InChI Key: HPSGRCMLHWDBKJ-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C(C(=O)OCC)C1CCCCC1

Computed Properties

  • Exact Mass: 252.1185
  • Monoisotopic Mass: 252.118
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.5
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • Density: 1.106
  • Boiling Point: 343.4°Cat760mmHg
  • Flash Point: 161.5°C
  • Refractive Index: 1.534
  • PSA: 26.3
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